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Compound of Interest

Compound Name: 1,1,3,3,5,5-Hexamethyltrisiloxane

Cat. No.: B073498 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

1,1,3,3,5,5-Hexamethyltrisiloxane (CAS No. 1189-93-1).[1][2][3][4] This linear siloxane is

noted for its unique characteristics, including low surface tension and thermal stability, making it

a valuable component in a variety of industrial and research applications.[2][5]

Core Physical Properties
The physical characteristics of 1,1,3,3,5,5-Hexamethyltrisiloxane are summarized in the table

below. These values have been compiled from various chemical suppliers and safety data

sheets.
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Property Value Source(s)

Molecular Formula C6H20O2Si3 [1][2]

Molecular Weight 208.48 g/mol [2][4]

Appearance Colorless clear liquid [2][3]

Boiling Point 128 °C [2][3][4]

Melting Point -67 °C [2]

Density 0.822 g/mL at 25 °C [4]

0.83 g/mL [2]

0.820 g/mL [3]

Refractive Index n20/D 1.383 [4]

n20D 1.38 [2]

Flash Point 20 °C (68 °F) - closed cup [3][4]

Vapor Density >1 (vs air) [6]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1,1,3,3,5,5-
Hexamethyltrisiloxane are not explicitly detailed in the readily available literature. The

reported values are typically referenced as "(lit.)", indicating they are established and published

figures. However, standard methodologies for determining these properties are well-

established in the field of chemistry.

A general workflow for the characterization of a liquid chemical such as 1,1,3,3,5,5-
Hexamethyltrisiloxane is outlined below.
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Purity Assessment

Physical Property Determination

Safety Characterization

Gas Chromatography-Mass Spectrometry (GC-MS)

Boiling Point Determination (e.g., Distillation)

Nuclear Magnetic Resonance (NMR) Spectroscopy

Melting Point Determination (e.g., Differential Scanning Calorimetry)

Density Measurement (e.g., Pycnometer)

Refractive Index Measurement (e.g., Refractometer)

Flash Point Measurement (e.g., Closed-Cup Tester)

Comprehensive Physical Property Profile

Sample of 1,1,3,3,5,5-Hexamethyltrisiloxane

Purity & Identity Structural Confirmation

Click to download full resolution via product page

General workflow for physical property characterization.
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Applications and Reactivity
1,1,3,3,5,5-Hexamethyltrisiloxane serves as a key intermediate in silicone chemistry.[7] Its

reactivity allows for its use in hydrosilylation reactions, making it valuable for producing cross-

linked polymers and other functionalized polysiloxanes.[7] For instance, it is used in the

synthesis of 1,1,3,3,5,5-Hexamethyl-1,5-bis[(3-ethyl-3-methoxyoxetane)propyl]trisiloxane

through the hydrosilylation of allyl ethers.[7] This reactivity also makes it a precursor for

creating materials with applications in UV-curable inks and adhesives.[7]

The synthesis of specialized siloxane derivatives from 1,1,3,3,5,5-Hexamethyltrisiloxane can

be represented by the following logical diagram.

1,1,3,3,5,5-Hexamethyltrisiloxane
(Precursor)

Hydrosilylation Reaction

Allyl Ether
(Reactant)

1,1,3,3,5,5-Hexamethyl-1,5-bis[
(3-ethyl-3-methoxyoxetane)propyl]trisiloxane

(Functionalized Product)

Click to download full resolution via product page

Synthesis of a functionalized trisiloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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